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Compound of Interest

Compound Name: 5-Propylnonane

Cat. No.: B3059404

In the realm of cosmetic science, the selection of emollients and solvents is pivotal in defining
the sensory experience and performance of a product. Among the vast array of available
ingredients, alkanes, particularly those with twelve carbon atoms (C12), are valued for their
volatility and lightweight feel. This guide provides a comparative analysis of two C12 alkane
isomers: the widely-used isododecane and the lesser-known 5-propylnonane, offering insights
for researchers, scientists, and drug development professionals.

While isododecane is a well-established and extensively documented ingredient in the
cosmetics industry, 5-propylnonane is not commonly utilized, and as such, direct comparative
experimental data on its performance in cosmetic formulations is not readily available in
published literature. This guide, therefore, presents a comprehensive overview of
isododecane's properties, based on existing data, and offers a theoretical profile for 5-
propylnonane based on the general characteristics of similar branched alkanes. The
experimental protocols detailed herein provide a framework for generating the necessary data
for a direct comparison.

Physicochemical Properties

Both isododecane and 5-propylnonane share the same chemical formula and molecular
weight, identifying them as isomers. Their structural differences, however, are expected to
influence their physical and sensory properties. Isododecane is a highly branched alkane,
specifically 2,2,4,6,6-pentamethylheptane, which contributes to its unique cosmetic attributes.
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[1] 5-Propylnonane, on the other hand, features a nine-carbon chain with a propyl group at the

fifth position.[2]

Property

Isododecane

5-Propylnonane

Chemical Formula

C12H26

C12H26

Molecular Weight 170.33 g/mol [1] 170.33 g/mol [2]

INCI Name Isododecane

CAS Number 31807-55-3 / 93685-81-5 / 998-35-6[2]
13475-82-6[3]

Appearance Colorless liquid[3] Not specified

Odor Odorless[1] Not specified

Solubility Insoluble in water[3] Not specified

Viscosity ~1 cP[3] Not specified

Boiling Point 208.9°C[3] Not specified

Performance in Cosmetic Formulations: A
Comparative Overview

The performance of an emollient in a cosmetic formulation is multi-faceted, with spreadability,

volatility, and sensory feel being paramount to consumer acceptance and product efficacy.

Isododecane: The Industry Standard

Isododecane is a cornerstone of modern cosmetic formulations, celebrated for its exceptional

performance characteristics:

o Spreadability: Isododecane exhibits high spreadability, allowing for an even and effortless

application of products.[3][4] Its low viscosity and density contribute to a smooth glide on the

skin.[1]
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 Volatility: As a highly volatile ingredient, isododecane evaporates quickly from the skin's
surface.[4] This property is crucial for long-wear and transfer-resistant formulations, as it
allows for a rapid setting time, leaving behind a non-greasy finish.[4]

o Sensory Feel: It imparts a characteristic lightweight, dry, and non-oily skin feel.[1][3][4] This
"weightless" sensation is highly desirable in a wide range of products, from foundations and
lipsticks to skincare serums.[5]

e Solvency: Isododecane is an excellent solvent for a variety of cosmetic ingredients, including
silicones, pigments, and film formers, enhancing their dispersion and efficacy.[1][4]

5-Propylnonane: A Theoretical Profile

In the absence of specific data for 5-propylnonane, its performance can be inferred from the
general properties of C12-14 branched alkanes, which are also utilized in cosmetics for their
emollient and solvent properties.[6][7]

o Spreadability: Like other branched alkanes, 5-propylnonane is expected to have good
spreadability, contributing to a smooth application. However, its less branched structure
compared to isododecane might result in a slightly different glide and skin feel.

o Volatility: As a C12 alkane, 5-propylnonane would be classified as a volatile organic
compound. Its evaporation rate would need to be experimentally determined to understand
its suitability for fast-drying or long-wear formulations.

o Sensory Feel: It is likely to provide a light and non-greasy skin feel, a common characteristic
of cosmetic-grade alkanes.[8] The specific sensory profile, including playtime and after-feel,
would be influenced by its unique branching structure.

e Solvency: It is expected to function as a solvent for lipophilic ingredients, similar to other
hydrocarbons used in cosmetics.

Experimental Protocols

To empirically compare the performance of isododecane and 5-propylnonane, the following
experimental protocols are recommended:
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Sensory Panel Analysis for Skin Feel

This protocol is designed to quantitatively assess and compare the sensory attributes of the
two alkanes.

o Panelist Selection and Training: A panel of 10-15 trained individuals is selected. Training
involves familiarizing panelists with standard terminology for skin feel attributes (e.g.,
spreadability, absorbency, oiliness, tackiness, residue) and a standardized evaluation
procedure.[9]

o Sample Preparation: Isododecane and 5-propylnonane are presented to panelists in
identical, blinded containers.

» Application: A standardized amount (e.g., 0.1 mL) of each sample is applied to a designated
area on the panelists' forearms.

» Evaluation: Panelists evaluate the sensory attributes at specific time points (e.g., during
application, and at 1, 5, and 10 minutes after application) using a labeled magnitude scale
(e.g., a 10-point scale where 0 = not perceptible and 10 = very high).[10]

o Data Analysis: The data is statistically analyzed to determine significant differences in the
sensory profiles of the two ingredients.

Spreadability Testing

This method provides a quantitative measure of how easily an ingredient spreads on a
substrate.

o Substrate Preparation: A standardized substrate, such as a glass plate or synthetic skin, is
used.

o Sample Application: A precise volume (e.g., 0.5 mL) of isododecane or 5-propylnhonane is
applied to the center of the substrate.

o Measurement: A glass plate of a known weight is placed on top of the sample for a specified
time (e.g., 1 minute).[11] The diameter of the resulting circle is measured. The area of
spread is then calculated.[11]
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o Data Analysis: The spreadability is expressed as the area of spread as a function of time.
This can be repeated with increasing weights to construct a spreadability profile.

Volatility (Evaporation Rate) Measurement

This protocol quantifies the rate at which the ingredients evaporate.

o Sample Preparation: A precise amount (e.g., 1.0 g) of isododecane or 5-propylnonane is
placed in an open, shallow dish of a known weight.

» Measurement: The dish is placed on a sensitive analytical balance in a controlled
environment (constant temperature and humidity). The weight of the sample is recorded at
regular intervals (e.g., every 5 minutes) over a period of time (e.g., 60 minutes).

o Data Analysis: The evaporation rate is calculated as the change in weight over time and can
be expressed as a percentage of weight loss.

Visualizations

The following diagrams illustrate the proposed experimental workflow and the logical
relationship for inferring the properties of 5-propylnonane.
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Fig 1. Proposed experimental workflow for comparing Isododecane and 5-Propylnonane.

Isododecane
(Well-Documented)

Direct Data

Comparative
Analysis

Inferred Properties of
5-Propylnonane

C12-C14 Branched Alkanes

5-Propylnonane | - Inference __
(Undocumented) L
Basis for
General Properties of Inference

Click to download full resolution via product page

Fig 2. Logical relationship for inferring the properties of 5-Propylnonane.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b3059404?utm_src=pdf-body-img
https://www.benchchem.com/product/b3059404?utm_src=pdf-body
https://www.benchchem.com/product/b3059404?utm_src=pdf-body-img
https://www.benchchem.com/product/b3059404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

Isododecane is a well-established, high-performance ingredient in the cosmetic industry, valued
for its lightweight feel, rapid evaporation, and excellent spreadability. In contrast, 5-
propylnonane, a structural isomer of isododecane, remains largely unexplored within the
realm of cosmetic science. While it can be hypothesized that 5-propylnonane would exhibit
some of the desirable properties of other C12 branched alkanes, such as a light skin feel and
good solvency, its specific performance characteristics can only be determined through
empirical testing.

The experimental protocols outlined in this guide provide a clear and robust framework for
conducting a direct comparative analysis of these two ingredients. The resulting data would be
invaluable for cosmetic scientists and formulators seeking to expand their palette of volatile
emollients and to understand the nuanced impact of molecular structure on the sensory and
physical properties of cosmetic formulations. Further research into less common alkane
isomers like 5-propylnonane could unveil novel ingredients with unique performance benefits,
driving innovation in the development of next-generation cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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